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Compound of Interest

Compound Name: Aplindore

Cat. No.: B1215845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These detailed application notes provide protocols for the proper dissolution and handling of

Aplindore and its fumarate salt for use in a variety of experimental contexts. Adherence to

these guidelines will help ensure the consistency and reproducibility of your research results.

Physicochemical Properties and Solubility
Aplindore is a partial agonist with high affinity and selectivity for the dopamine D2 receptor. It

is a lipophilic compound, which necessitates careful consideration of solvent selection for

complete dissolution, especially for aqueous-based in vitro and in vivo experimental systems.

The fumarate salt of Aplindore is often used to improve its handling and solubility

characteristics.

Below is a summary of the available physicochemical and solubility data for Aplindore and its

fumarate salt.
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Property Aplindore (Free Base) Aplindore Fumarate

IUPAC Name

(2S)-2-

[(phenylmethylamino)methyl]-2

,3,7,9-tetrahydro-[1]

[2]dioxino[3,2-e]indol-8-one

(2E)-but-2-enedioic acid;

(2S)-2-

[(benzylamino)methyl]-2H,3H,7

H,8H,9H-[1][2]dioxino[2,3-

e]indol-8-one

CAS Number 189681-70-7 189681-71-8

Molecular Formula C₁₈H₁₈N₂O₃ C₂₂H₂₂N₂O₇

Molecular Weight 310.35 g/mol 426.42 g/mol

Appearance Solid powder Solid

Solubility in DMSO Soluble 50 mg/mL (117.26 mM)

Predicted Water Solubility - 0.139 mg/mL

Experimental Protocols
Preparation of Stock Solutions
For most applications, it is recommended to prepare a high-concentration stock solution of

Aplindore in an organic solvent. Dimethyl sulfoxide (DMSO) is the most commonly used

solvent for this purpose.

Materials:

Aplindore or Aplindore Fumarate powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile, filtered pipette tips
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Protocol:

Weighing: Carefully weigh the desired amount of Aplindore or Aplindore Fumarate powder

in a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock solution

concentration. For Aplindore Fumarate, a concentration of 50 mg/mL in DMSO is readily

achievable.

Dissolution: Vortex the solution vigorously for 1-2 minutes. If the compound is not fully

dissolved, sonication in a water bath for 5-10 minutes is recommended to facilitate complete

dissolution. Visually inspect the solution to ensure no particulates are present.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the stock solutions at -20°C or -80°C for long-term stability.

Preparation of Working Solutions for In Vitro Assays
Working solutions for in vitro experiments are typically prepared by diluting the high-

concentration stock solution into an aqueous buffer or cell culture medium.

Protocol:

Thawing: Thaw a single aliquot of the Aplindore stock solution at room temperature.

Dilution: Serially dilute the stock solution with the appropriate aqueous buffer (e.g., PBS,

HBSS) or cell culture medium to the final desired concentration.

Mixing: Gently vortex or pipette up and down to ensure thorough mixing.

Final DMSO Concentration: It is crucial to ensure that the final concentration of DMSO in the

assay is low (typically <0.5%) to avoid solvent-induced artifacts. Prepare a vehicle control

with the same final concentration of DMSO.

Use: Use the freshly prepared working solution immediately.

Preparation of Formulations for In Vivo Administration
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For in vivo studies, Aplindore is often administered via oral gavage or intraperitoneal injection.

Due to its poor aqueous solubility, a co-solvent system is typically required.

Recommended Vehicle Formulation:

A commonly used vehicle for administering DMSO-soluble compounds to rodents is a mixture

of DMSO, PEG300, Tween-80, and saline.

10% DMSO

40% PEG300

5% Tween-80

45% Saline or PBS

Protocol:

Prepare Stock Solution: Dissolve the required amount of Aplindore or Aplindore Fumarate

in DMSO to create a concentrated stock solution.

Add Co-solvents: In a sterile tube, add the PEG300 to the DMSO stock solution and mix

thoroughly.

Add Surfactant: Add the Tween-80 to the DMSO/PEG300 mixture and vortex until a clear

solution is formed.

Add Aqueous Component: Slowly add the saline or PBS to the organic mixture while

continuously vortexing to prevent precipitation.

Final Formulation: The final formulation should be a clear and homogenous solution. If any

precipitation occurs, the formulation may need to be adjusted.

Administration: Administer the formulation to the animals at the desired dose. A vehicle-only

control group should be included in the study design.

Note on DMSO Concentration for In Vivo Studies: For sensitive animal models, it may be

necessary to reduce the final DMSO concentration in the formulation to 2% or lower. The
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proportions of the other components will need to be adjusted accordingly.

Mandatory Visualizations
Aplindore Dissolution Workflow
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Caption: Workflow for preparing Aplindore solutions.
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Caption: Aplindore's action on the D2 receptor.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1215845?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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